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Compound Focus: Zileuton-13C2,15N
Cat. No.: S12860184

While handling protocols for the isotopic compound are unspecified, the known properties of Zileuton
provide a foundation for establishing safe practices. The table below summarizes key safety information

from the prescribing information [1] and StatPearls [2].

Aspect Precautionary Information

General Handling Avoid inhalation and direct contact. Use personal protective equipment (PPE)
including gloves and lab coats.

Hepatotoxicity Contraindicated in active liver disease or ALT elevations =3x ULN [1]. Monitor
serum ALT before treatment, monthly for 3 months, then every 2-3 months [1]

2].

Drug Interactions Increases levels of theophylline, warfarin, and propranolol; requires dose
adjustment and monitoring [1] [2].

Neuropsychiatric Monitor for sleep disorders, behavior changes, agitation; evaluate risk/benefit if
Events events occur [1].

Pregnancy & Use only if benefit justifies risk. Alternative agents are preferred. Concentration
Lactation in maternal milk is low, but alternatives are recommended [2].
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For Zileuton-13C2 15N, the following general precautions for stable isotope-labeled compounds are

recommended:

¢ Safe Handling: Assume all chemicals are hazardous. Wear appropriate PPE (gloves, safety
glasses, lab coat) and work in a well-ventilated area, such as a fume hood [3].

¢ Contamination Control: Use dedicated, clean glassware and equipment to prevent cross-
contamination, which is critical for mass spectrometry analysis [4].

e Waste Disposal: Collect all waste, including any material that has come into contact with the
compound, for disposal as hazardous chemical waste.

Experimental Workflow for Handling Zileuton-13C2 15N

Due to the lack of specific protocols, the following workflow is a suggested best-practice procedure for

researchers handling Zileuton-13C2 15N in a laboratory setting.
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End Procedure
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Frequently Asked Questions

Q1: What is the most critical safety consideration when working with Zileuton? The primary concern is
the potential for hepatotoxicity (chemical-driven liver damage) [1]. Adherence to the recommended liver
enzyme (ALT) monitoring schedule is essential for anyone with repeated or prolonged exposure in a research

setting.

Q2: Are there any specific storage conditions for Zileuton-13C2 15N? While specific conditions for the
labeled compound are not available, the parent drug Zileuton should be stored at room temperature (20°C to
25°C or 68°F to 77°F) [2]. For a stable isotope-labeled material, it is generally advisable to store it in a dark,
dry place, such as a desiccator in a -20°C freezer, to maintain long-term stability and prevent degradation or

isotopic exchange.

Q3: What should I do if I suspect accidental exposure or a spill?

¢ Inhalation: Move immediately to fresh air.

e Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and
water for at least 15 minutes.

¢ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing.

¢ Spill Management: Carefully contain the spill without spreading the material. Absorb with an
appropriate inert material and place it in a container for hazardous waste disposal. Decontaminate the
area afterwards.
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1. These highlights do not include all the information needed to use... [dailymed.nim.nih.gov]
2. Zileuton - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

3. Stable Isotope Mass Spectrometry [gml.noaa.gov]

4. Measuring 15N and 13C Enrichment Levels in Sparsely ... [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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